5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid

• IUPAC Name: 5-(5-bromopyrimidin-2-yl)oxy-2-nitrobenzoic acid
• InChI: InChI=1S/C11H6BrN3O5/c12-6-4-13-11(14-5-6)20-7-1-2-9(15(18)19)8(3-7)10(16)17/h1-5H,(H,16,17)
• InChI Key: DUACTDGREICMAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=NC=C(C=N2)Br)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C11H6BrN3O5
• Molecular Weight: 340.09 g/mol

Description

5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid, also known as BPy-NO2, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid is believed to exert its biological effects through the release of nitric oxide, which can act as a signaling molecule in various physiological processes. Nitric oxide has been shown to have a range of effects, including vasodilation, inhibition of platelet aggregation, and regulation of immune function.
Biochemical and Physiological Effects:
5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the promotion of vasodilation, and the regulation of immune function. In vitro studies have demonstrated that 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid can induce apoptosis, or programmed cell death, in cancer cells, suggesting its potential as an anticancer agent. Additionally, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid has been shown to promote vasodilation, which can have implications for cardiovascular health. Finally, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid has been shown to regulate immune function by modulating the activity of immune cells.

Advantages and Limitations for Lab Experiments

5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid has several advantages for lab experiments, including its high purity and stability, which make it easy to handle and store. Additionally, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid is relatively inexpensive to synthesize, making it accessible to researchers with limited budgets. However, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid also has some limitations, including its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid. One area of interest is the development of 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid-based anticancer agents, which could have significant implications for cancer treatment. Additionally, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid could be further studied for its potential as a nitric oxide donor, which could have implications for cardiovascular health. Finally, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid could be explored for its potential as a building block for the synthesis of novel materials, which could have applications in materials science and engineering.
In conclusion, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid could lead to significant advancements in various scientific fields.

Synthesis Methods

5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid can be synthesized through a multi-step process involving the reaction of 5-bromopyrimidine-2-carboxylic acid with nitric acid and sulfuric acid. The resulting intermediate product is then reacted with 2-nitrobenzoyl chloride to yield 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid.

Scientific Research Applications

5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid has been studied for its potential application in various scientific fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In biochemistry, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid has been studied for its ability to act as a nitric oxide donor, which can have implications for cardiovascular health. In materials science, 5-[(5-Bromopyrimidin-2-yl)oxy]-2-nitrobenzoic acid has been explored for its potential as a building block for the synthesis of novel materials.